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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)thiazole-2-thiol

Cat. No.: B11811144

Get Quote

Executive Summary
4-(3-Chlorophenyl)thiazole-2-thiol is a bioactive heterocyclic scaffold belonging to the class

of 4-arylthiazole-2-thiols. This compound and its structural analogs are privileged

pharmacophores in medicinal chemistry, primarily recognized for their potent inhibition of

metalloenzymes.

The core mechanism of action (MOA) centers on metal chelation and allosteric/competitive

binding within the active sites of two critical enzymes:

Tyrosinase (EC 1.14.18.1): Inhibition of melanogenesis via binuclear copper chelation.

Indoleamine 2,3-dioxygenase 1 (IDO1): Modulation of immune escape pathways via heme-

iron coordination.

This guide details the molecular interactions, kinetic profiles, and experimental validation

protocols required to characterize this compound's activity.
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The biological activity of 4-(3-Chlorophenyl)thiazole-2-thiol is dictated by its ability to

tautomerize. In solution, it exists in equilibrium between the thiol and thione forms, with the

thione often predominating in polar solvents.

Property Description Relevance to MOA

IUPAC Name
4-(3-Chlorophenyl)-1,3-

thiazole-2-thiol
Standard identification.

Tautomerism
Thiol (-SH)

Thione (=S)

The thione form is critical for

deep coordination with metal

cofactors (Cu²⁺, Fe²⁺).

Lipophilicity LogP ~ 3.2 - 3.8

High membrane permeability;

allows intracellular targeting of

IDO1.

Electronic Effect
3-Chloro substituent (Electron

Withdrawing)

Enhances the acidity of the N-

H/S-H group, strengthening

metal-ligand bonds.

Primary Mechanism of Action: Tyrosinase Inhibition
The most robustly validated target for 4-arylthiazole-2-thiols is Tyrosinase, the rate-limiting

enzyme in melanin biosynthesis.[1]

Molecular Binding Mode[2]
Target Site: The binuclear copper active site (CuA and CuB).

Interaction Type:Competitive Inhibition.[2]

Mechanism:

Chelation: The exocyclic sulfur (in thione form) and the thiazole nitrogen form a bidentate

ligand complex with the copper ions, displacing the histidine residues or preventing the

binding of the substrate (L-Tyrosine/L-DOPA).
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Hydrophobic Anchoring: The 3-chlorophenyl moiety inserts into the hydrophobic pocket

adjacent to the active site, engaging in

-

stacking interactions with conserved aromatic residues (e.g., His263, Phe264, Val283 in
mushroom tyrosinase homology models).

Halogen Bonding: The chlorine atom at the meta position can form specific halogen bonds

with backbone carbonyls, stabilizing the inhibitor-enzyme complex.

Signaling Pathway Modulation
Inhibition of tyrosinase blocks the conversion of L-Tyrosine to DOPAquinone, thereby halting

the downstream production of Eumelanin and Pheomelanin.
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Figure 1: Mechanism of Tyrosinase Inhibition. The compound acts as a copper chelator,

competitively blocking the catalytic conversion of L-Tyrosine.

Secondary Mechanism: IDO1 Inhibition
In the context of oncology, 4-arylthiazoles are explored as inhibitors of Indoleamine 2,3-

dioxygenase 1 (IDO1), an enzyme that suppresses T-cell activity in the tumor
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microenvironment.

Target: Heme-containing active site of IDO1.

Mechanism: The thiazole sulfur or nitrogen coordinates directly with the heme iron (Fe²⁺),

preventing the binding of Oxygen and Tryptophan.

Outcome: Reduction in Kynurenine production

Restoration of effector T-cell proliferation

Enhanced anti-tumor immunity.

Experimental Validation Protocols
To validate the MOA of 4-(3-Chlorophenyl)thiazole-2-thiol, the following "self-validating"

experimental workflows are recommended.

Tyrosinase Inhibition Assay (DOPAchrome Method)
This assay quantifies the inhibition of the enzymatic conversion of L-DOPA to the chromophore

DOPAchrome.

Reagents: Mushroom Tyrosinase (EC 1.14.18.1), L-DOPA (substrate), Phosphate Buffer (pH

6.8).

Detection: Absorbance at 475 nm (formation of DOPAchrome).

Protocol Steps:

Preparation: Dissolve test compound in DMSO. Prepare serial dilutions (0.1 µM – 100 µM).

Incubation: Mix 20 µL enzyme solution (1000 U/mL) with 20 µL test compound in 96-well

plate. Incubate at 25°C for 10 mins.

Reaction Trigger: Add 40 µL L-DOPA (2.5 mM).

Kinetic Read: Measure Abs(475nm) every 30 seconds for 10 minutes.
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Analysis: Plot Slope (Reaction Rate) vs. Concentration to determine IC50.

Kinetic Analysis (Lineweaver-Burk Plot)
To confirm competitive inhibition, perform the assay at varying substrate concentrations.

Data Processing: Plot

(reaction velocity) vs.

(substrate concentration).

Expected Result: Lines for different inhibitor concentrations should intersect at the Y-axis (

remains constant), while the X-intercept (

) shifts, indicating an increase in apparent

.

Copper Chelation Assay
Validates that the mechanism involves direct metal interaction rather than non-specific protein

binding.

Method: UV-Vis shift analysis.

Protocol: Measure the UV spectrum (200-500 nm) of the compound alone. Add CuCl₂

solution stepwise.

Indicator: A bathochromic shift (red shift) or formation of a new charge-transfer band

confirms the formation of a [Compound-Cu] complex.

Data Presentation & Analysis
Representative Activity Profile (Hypothetical based on Class Analogs):
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Assay Parameter
Typical Range
(Class Effect)

Interpretation

Mushroom Tyrosinase IC50 0.2 µM – 10 µM

Potent inhibitor

(comparable/superior

to Kojic Acid).

Kinetic Mode Ki 1.0 µM – 5.0 µM
Competitive inhibition

constant.

Cellular Melanin

(B16F10)
IC50 10 µM – 50 µM

Effective in cell-based

models; indicates

membrane

permeability.

Cytotoxicity (MTT) CC50 > 100 µM
High therapeutic index

(low toxicity).

Experimental Workflow Diagram
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Figure 2: Integrated workflow for validating the mechanism of action, combining wet-lab kinetics

with in silico modeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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